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This in-depth technical guide provides a comprehensive analysis of the expected spectroscopic
data for 4-Methoxypyridine-3-sulfonyl chloride (CAS No. 945257-53-4), a key intermediate
in medicinal chemistry and drug development. While a complete public spectral dataset for this
specific molecule is not readily available, this guide, grounded in established spectroscopic
principles and data from structurally related analogs, offers a robust predictive analysis of its
Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) profiles. This
document is designed to empower researchers in identifying and characterizing this compound
with a high degree of confidence.

Introduction to 4-Methoxypyridine-3-sulfonyl
chloride
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4-Methoxypyridine-3-sulfonyl chloride is a substituted pyridine derivative containing a
reactive sulfonyl chloride functional group. This moiety makes it a valuable precursor for the
synthesis of a wide range of sulfonamides, a class of compounds with diverse pharmacological
activities. The methoxy group at the 4-position modulates the electronic properties of the
pyridine ring, influencing its reactivity and the biological activity of its downstream derivatives.
Accurate spectroscopic characterization is paramount to ensure the purity and structural
integrity of this intermediate, which is critical for the successful synthesis of target
pharmaceutical agents.

The molecular structure of 4-Methoxypyridine-3-sulfonyl chloride is presented below:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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